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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Cat. No.: B15541707

Get Quote

CAS Number: 2107273-68-5

This technical guide provides a comprehensive overview of N-(m-PEG4)-N'-(biotin-PEG3)-
Cy5, a heterobifunctional molecule integrating a biotin moiety for affinity purification, a

polyethylene glycol (PEG) spacer, and a Cyanine 5 (Cy5) fluorophore for detection. Primarily

utilized as a fluorescent linker in the development of Proteolysis Targeting Chimeras

(PROTACs), this molecule offers a versatile tool for researchers in drug discovery and chemical

biology.

Physicochemical and Spectroscopic Data
Quantitative data for N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 are summarized in the table below,

providing key parameters for experimental design and implementation.
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Property Value Reference

CAS Number 2107273-68-5 [1][2]

Molecular Formula C₅₂H₇₆ClN₅O₉S [1][3]

Molecular Weight 982.71 g/mol [1][3]

Appearance Solid

Solubility
Soluble in DMSO, DMF, and

water
[3]

Excitation Maximum (λex) ~649 nm

Emission Maximum (λem) ~667 nm [4]

Storage Conditions
Store at -20°C, protect from

light

Core Applications in Research
N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is a valuable tool for several key applications in life

sciences research:

PROTAC Development: The primary application of this molecule is as a linker in the

synthesis of PROTACs.[1] PROTACs are heterobifunctional molecules that recruit a target

protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of

the target protein by the proteasome. The Cy5 fluorophore on this linker allows for the direct

visualization and tracking of the PROTAC, while the biotin moiety enables affinity-based

purification and detection of PROTAC-protein complexes.

Fluorescent Labeling: The Cy5 component allows for the fluorescent labeling of

biomolecules. This is particularly useful for in vitro and in-cell imaging experiments, such as

fluorescence microscopy and flow cytometry, to visualize the localization and dynamics of

the labeled molecule.[3]

Affinity Purification: The biotin group exhibits a high-affinity interaction with streptavidin and

avidin, enabling the purification and isolation of molecules conjugated to this linker using

streptavidin-coated beads or surfaces.[5]
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Experimental Protocols
This section provides detailed methodologies for key experiments involving N-(m-PEG4)-N'-
(biotin-PEG3)-Cy5.

Protocol 1: Synthesis of a Fluorescent PROTAC
This protocol outlines the general steps for synthesizing a PROTAC using N-(m-PEG4)-N'-
(biotin-PEG3)-Cy5 as a linker. The specific chemistry will depend on the reactive groups of the

target protein ligand and the E3 ligase ligand. This example assumes a standard amide bond

formation.

Materials:

N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 with a terminal reactive group (e.g., NHS ester or

carboxylic acid)

Target Protein Ligand with a compatible reactive group (e.g., primary amine)

E3 Ligase Ligand with a compatible reactive group

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

N,N-Diisopropylethylamine (DIPEA)

Coupling agents (e.g., HATU, HOBt) if starting from a carboxylic acid

High-Performance Liquid Chromatography (HPLC) for purification

Mass Spectrometer for characterization

Procedure:

Dissolution: Dissolve the target protein ligand and N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 in

anhydrous DMF or DMSO.

Reaction Setup: In a nitrogen-filled flask, combine the dissolved target protein ligand and the

linker. Add DIPEA to the reaction mixture to act as a base.
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Coupling: If using a carboxylic acid-terminated linker, add the coupling agents (e.g., HATU

and HOBt) to the reaction mixture. If using an NHS-ester terminated linker, the reaction can

proceed directly.

Incubation: Stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is

complete as monitored by TLC or LC-MS.

Intermediate Purification: Purify the resulting intermediate (Target Protein Ligand-Linker)

using preparative HPLC.

Second Coupling Reaction: Repeat steps 1-4 with the purified intermediate and the E3 ligase

ligand.

Final Purification: Purify the final PROTAC conjugate using preparative HPLC.

Characterization: Confirm the identity and purity of the synthesized fluorescent PROTAC

using mass spectrometry and analytical HPLC.

Protocol 2: Visualization of PROTAC-Mediated Protein
Degradation
This protocol describes how to use the synthesized fluorescent PROTAC to visualize the

degradation of a target protein in cultured cells.

Materials:

Fluorescent PROTAC synthesized in Protocol 1

Cell line expressing the target protein

Cell culture medium and supplements

Fluorescence microscope with appropriate filter sets for Cy5 (Excitation: ~640 nm, Emission:

~670 nm)

DAPI or Hoechst stain for nuclear counterstaining (optional)

Phosphate-buffered saline (PBS)
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Fixative (e.g., 4% paraformaldehyde)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Procedure:

Cell Seeding: Seed the cells in a glass-bottom dish or multi-well plate suitable for

fluorescence microscopy and allow them to adhere overnight.

PROTAC Treatment: Treat the cells with varying concentrations of the fluorescent PROTAC.

Include a vehicle control (e.g., DMSO).

Incubation: Incubate the cells for a desired period (e.g., 4, 8, 12, or 24 hours) to allow for

protein degradation.

Fixation and Permeabilization:

Wash the cells twice with PBS.

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes (if observing

intracellular targets).

Wash the cells three times with PBS.

Nuclear Staining (Optional): Incubate the cells with DAPI or Hoechst stain according to the

manufacturer's instructions to visualize the nuclei.

Imaging:

Mount the dish or plate on the fluorescence microscope.

Acquire images using the Cy5 channel to visualize the PROTAC and the DAPI channel for

the nuclei.
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Capture images from multiple fields for each condition.

Image Analysis: Quantify the fluorescence intensity of the Cy5 signal within the cells to

assess the level of protein degradation. A decrease in the target protein's fluorescence (if the

target is tagged) or a change in the localization of the PROTAC can be indicative of

degradation.

Protocol 3: Streptavidin-Biotin Pulldown Assay
This protocol details the use of the biotin moiety on the PROTAC for pulldown assays to

confirm the formation of the ternary complex (Target Protein-PROTAC-E3 Ligase).

Materials:

Cell lysate from cells treated with the biotinylated-Cy5 PROTAC

Streptavidin-coated magnetic beads or agarose resin

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

Antibodies against the target protein and the E3 ligase

Western blotting equipment and reagents

Procedure:

Cell Lysis: Lyse the PROTAC-treated cells using an appropriate lysis buffer.

Clarification: Centrifuge the lysate to pellet cellular debris and collect the supernatant.

Bead Preparation: Wash the streptavidin beads with wash buffer according to the

manufacturer's instructions.

Binding: Add the clarified cell lysate to the prepared streptavidin beads and incubate for 1-2

hours at 4°C with gentle rotation to allow the biotinylated PROTAC to bind to the beads.
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Washing: Pellet the beads using a magnetic rack or centrifugation and discard the

supernatant. Wash the beads three to five times with wash buffer to remove non-specific

binding proteins.

Elution: Elute the bound proteins from the beads by adding SDS-PAGE sample buffer and

heating at 95-100°C for 5-10 minutes.

Western Blot Analysis:

Separate the eluted proteins by SDS-PAGE.

Transfer the proteins to a PVDF or nitrocellulose membrane.

Probe the membrane with primary antibodies specific for the target protein and the E3

ligase.

Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate

for detection. The presence of both the target protein and the E3 ligase in the eluate

confirms the formation of the ternary complex.

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the use of N-(m-
PEG4)-N'-(biotin-PEG3)-Cy5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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